molecular formula C10H13F2N B8755665 2,6-difluoro-N-(2-methylpropyl)aniline

2,6-difluoro-N-(2-methylpropyl)aniline

Cat. No.: B8755665
M. Wt: 185.21 g/mol
InChI Key: KHTPWWXAPNHMQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-difluoro-N-(2-methylpropyl)aniline is a useful research compound. Its molecular formula is C10H13F2N and its molecular weight is 185.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13F2N

Molecular Weight

185.21 g/mol

IUPAC Name

2,6-difluoro-N-(2-methylpropyl)aniline

InChI

InChI=1S/C10H13F2N/c1-7(2)6-13-10-8(11)4-3-5-9(10)12/h3-5,7,13H,6H2,1-2H3

InChI Key

KHTPWWXAPNHMQN-UHFFFAOYSA-N

Canonical SMILES

CC(C)CNC1=C(C=CC=C1F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,6-difluoroaniline (387 mg, 3 mmol), potassium iodide (996 mg, 6.00 mmol) and [Cp*IrCl2]2 (33.1 mg, 0.030 mmol) were dissolved in 2-methyl-1-propanol (3 mL, 32.4 mmol). The resulting mixture was heated by microwaves to 190° C. for 8 hours. To the reaction mixture was added dichloromethane (10 mL) and water (10 mL) and the organic phase separated (hydrophobic frit). Diethyl ether was added and the solution filtered through a silica cartridge (10 g) eluting with further diethyl ether. The filtrate was evaporated in vacuo, then purified by flash silica (Si) chromatography (using a 0-100% dichloromethane-cyclohexane gradient). The appropriate fractions were combined and concentrated to give the title product (80 mg) as a colourless oil. LCMS (M+1) 186, RT 1.26 mins.
Quantity
387 mg
Type
reactant
Reaction Step One
Quantity
996 mg
Type
reactant
Reaction Step One
[Compound]
Name
IrCl2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2
Quantity
33.1 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

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